Cas no 2229156-34-5 (O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine)

• Product Name: O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine
• CAS No: 2229156-34-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5963736
• PubChem ID: 165667388
• Update Time: 2025-05-24

O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine
• EN300-1727430
• 2229156-34-5
• O-[2-(3,3-dimethylcyclohexyl)propyl]hydroxylamine

• Inchi： 1S/C11H23NO/c1-9(8-13-12)10-5-4-6-11(2,3)7-10/h9-10H,4-8,12H2,1-3H3
• InChI Key： BZUKIEMPNDDUGB-UHFFFAOYSA-N
• SMILES： O(CC(C)C1CCCC(C)(C)C1)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine

Introduction to O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine (CAS No. 2229156-34-5)

O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine (CAS No. 2229156-34-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring and a propylhydroxylamine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine is defined by its molecular formula, C₁₁H₂₃NO₂. The compound's molecular weight is approximately 197.30 g/mol, which is a critical parameter for various analytical and synthetic processes. The cyclohexyl ring provides steric hindrance and conformational stability, while the propylhydroxylamine group offers potential for hydrogen bonding and interaction with biological targets.

Recent studies have explored the pharmacological properties of O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine. One notable area of research is its potential as a neuroprotective agent. Preclinical studies have shown that this compound can exert neuroprotective effects by modulating oxidative stress and inflammatory responses in neuronal cells. These findings suggest that O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This anti-inflammatory activity could be beneficial in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine involves several steps, including the formation of the cyclohexyl ring and the introduction of the propylhydroxylamine group. Advanced synthetic methods, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These synthetic strategies are crucial for large-scale production and pharmaceutical development.

To further understand the biological activities of O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine, researchers have conducted extensive in vitro and in vivo studies. In vitro assays have shown that the compound can effectively cross cell membranes and interact with specific receptors or enzymes. In vivo studies using animal models have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These data are essential for assessing the safety and efficacy of the compound in preclinical settings.

The potential therapeutic applications of O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine are not limited to neuroprotection and anti-inflammation. Recent research has also explored its antioxidant properties. Studies have shown that the compound can scavenge free radicals and reduce oxidative damage in cellular systems. This antioxidant activity could be beneficial in preventing or treating oxidative stress-related conditions such as cardiovascular diseases and cancer.

In conclusion, O-2-(3,3-dimethylcyclohexyl)propylhydroxylamine (CAS No. 2229156-34-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.